Cas no 1111732-81-0 (Potassium 1H-pyrazole-4-trifluoroborate)

Potassium 1H-pyrazole-4-trifluoroborate is a stable organotrifluoroborate reagent commonly used in Suzuki-Miyaura cross-coupling reactions. Its key advantages include enhanced stability compared to boronic acids, reducing decomposition risks during storage and handling. The pyrazole moiety offers versatility in constructing heterocyclic compounds, making it valuable in pharmaceutical and agrochemical synthesis. The trifluoroborate group improves solubility in aqueous and organic solvents, facilitating reaction optimization. This reagent exhibits reliable reactivity with aryl and heteroaryl halides, enabling efficient C-C bond formation under mild conditions. Its crystalline solid form ensures consistent purity and ease of quantification, supporting reproducible results in complex synthetic pathways.
Potassium 1H-pyrazole-4-trifluoroborate structure
1111732-81-0 structure
Product name:Potassium 1H-pyrazole-4-trifluoroborate
CAS No:1111732-81-0
MF:C3H3BF3KN2
MW:173.973831415176
MDL:MFCD09992891
CID:1202878
PubChem ID:25212875

Potassium 1H-pyrazole-4-trifluoroborate Chemical and Physical Properties

Names and Identifiers

    • Potassium trifluoro(1H-pyrazol-4-yl)borate(1-)
    • PotassiuM 1H-pyrazole-4-trifluoroborate
    • Potassium trifluoro(1H-pyrazol-4-yl)borate
    • potassium;trifluoro(1H-pyrazol-4-yl)boranuide
    • C3H3BF3N2.K
    • X3690
    • POTASSIUM TRIFLUORO(1H-PYRAZOL-4-YL)BORANUIDE
    • EN300-7424298
    • AKOS006312285
    • CS-0157356
    • 1111732-81-0
    • AMY1144
    • Potassiumtrifluoro(1H-pyrazol-4-yl)borate
    • H11199
    • AS-63928
    • POTASSIUM1H-PYRAZOLE-4-TRIFLUOROBORATE
    • Potassium 1H-pyrazole-4-trifluoroborate
    • MDL: MFCD09992891
    • Inchi: 1S/C3H3BF3N2.K/c5-4(6,7)3-1-8-9-2-3;/h1-2H,(H,8,9);/q-1;+1
    • InChI Key: IKWKPYJRTNMJDL-UHFFFAOYSA-N
    • SMILES: [K+].F[B-](C1C([H])=NN([H])C=1[H])(F)F

Computed Properties

  • Exact Mass: 173.9978442g/mol
  • Monoisotopic Mass: 173.9978442g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 0
  • Complexity: 108
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 28.7

Potassium 1H-pyrazole-4-trifluoroborate Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-7424298-5.0g
potassium trifluoro(1H-pyrazol-4-yl)boranuide
1111732-81-0 95.0%
5.0g
$1240.0 2025-03-11
TRC
P699233-50mg
Potassium 1H-Pyrazole-4-trifluoroborate
1111732-81-0
50mg
$ 50.00 2022-06-03
TRC
P699233-500mg
Potassium 1H-Pyrazole-4-trifluoroborate
1111732-81-0
500mg
$ 210.00 2022-06-03
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
P855324-1g
Potassium 1H-pyrazole-4-trifluoroborate
1111732-81-0 95%
1g
¥176.00 2022-09-01
Chemenu
CM220001-5g
Potassium trifluoro(1H-pyrazol-4-yl)borate
1111732-81-0 95+%
5g
$861 2021-06-16
Enamine
EN300-7424298-0.1g
potassium trifluoro(1H-pyrazol-4-yl)boranuide
1111732-81-0 95.0%
0.1g
$376.0 2025-03-11
SHANG HAI XIAN DING Biotechnology Co., Ltd.
P11074-1g
Potassium 1H-pyrazole-4-trifluoroborate
1111732-81-0 95%
1g
2424CNY 2021-05-08
SHANG HAI XIAN DING Biotechnology Co., Ltd.
P11074-5g
Potassium 1H-pyrazole-4-trifluoroborate
1111732-81-0 95%
5g
7276CNY 2021-05-08
Frontier Specialty Chemicals
P11074-1g
Potassium 1H-pyrazole-4-trifluoroborate
1111732-81-0
1g
$ 54.00 2023-09-07
Aaron
AR008VFT-250mg
Potassium 1H-pyrazole-4-trifluoroborate
1111732-81-0 95%
250mg
$5.00 2025-01-23

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